Cas no 252936-45-1 (1-Chloro-4,5-difluoro-2-methylbenzene)

1-Chloro-4,5-difluoro-2-methylbenzene structure

252936-45-1 structure

Product Name:1-Chloro-4,5-difluoro-2-methylbenzene

CAS No:252936-45-1

MF:C₇H₅ClF₂

MW:162.564408063889

CID:1032395

Update Time:2025-11-01

1-Chloro-4,5-difluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-4,5-difluoro-2-methylbenzene
- Inchi： 1S/C7H5ClF2/c1-4-2-6(9)7(10)3-5(4)8/h2-3H,1H3
- InChI Key： PKZMDIAFGCOUAX-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1C)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0

Experimental Properties

Density: 1.289±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 161.8±35.0 ºC (760 Torr),
Flash Point: 54.7±19.4 ºC,
Solubility: Almost insoluble (0.024 g/l) (25 º C),

1-Chloro-4,5-difluoro-2-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013025891-250mg	2-Chloro-4,5-difluorotoluene	252936-45-1	97%	250mg	$475.20	2023-09-02
Alichem	A013025891-500mg	2-Chloro-4,5-difluorotoluene	252936-45-1	97%	500mg	$815.00	2023-09-02
Alichem	A013025891-1g	2-Chloro-4,5-difluorotoluene	252936-45-1	97%	1g	$1534.70	2023-09-02
Ambeed	A479245-100g	1-Chloro-4,5-difluoro-2-methylbenzene	252936-45-1	98%	100g	$1379.0	2024-07-28
Crysdot LLC	CD12091358-5g	1-Chloro-4,5-difluoro-2-methylbenzene	252936-45-1	95+%	5g	$353	2024-07-24
Crysdot LLC	CD12091358-10g	1-Chloro-4,5-difluoro-2-methylbenzene	252936-45-1	95+%	10g	$589	2024-07-24

1-Chloro-4,5-difluoro-2-methylbenzene Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Chloro-4,5-difluoro-2-methylbenzene

Recent Advances in the Application of 1-Chloro-4,5-difluoro-2-methylbenzene (CAS: 252936-45-1) in Chemical and Pharmaceutical Research

The compound 1-Chloro-4,5-difluoro-2-methylbenzene (CAS: 252936-45-1) has recently garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications in synthetic chemistry and drug development. This research briefing aims to provide an overview of the latest advancements involving this compound, highlighting its role as a key intermediate in the synthesis of bioactive molecules and its potential therapeutic applications.

Recent studies have demonstrated that 1-Chloro-4,5-difluoro-2-methylbenzene serves as a crucial building block in the synthesis of fluorinated aromatic compounds, which are increasingly important in the development of pharmaceuticals. Fluorinated compounds are known for their enhanced metabolic stability, bioavailability, and binding affinity, making them valuable in drug design. Researchers have successfully utilized this compound in the synthesis of novel kinase inhibitors and antimicrobial agents, showcasing its broad utility in medicinal chemistry.

One notable study published in the Journal of Medicinal Chemistry explored the use of 1-Chloro-4,5-difluoro-2-methylbenzene in the development of selective COX-2 inhibitors. The study reported that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

In addition to its pharmaceutical applications, 1-Chloro-4,5-difluoro-2-methylbenzene has also been investigated for its role in agrochemical research. A recent publication in the Journal of Agricultural and Food Chemistry highlighted its use in the synthesis of novel herbicides with improved selectivity and environmental safety profiles. The study emphasized the compound's ability to act as a precursor for the development of next-generation agrochemicals that address the growing demand for sustainable pest control solutions.

From a synthetic chemistry perspective, advancements in catalytic methods have enabled more efficient and environmentally friendly transformations of 1-Chloro-4,5-difluoro-2-methylbenzene. Researchers have developed palladium-catalyzed cross-coupling reactions that allow for the introduction of diverse functional groups, expanding the compound's utility in complex molecule synthesis. These methodological innovations have been detailed in recent issues of Organic Letters and Advanced Synthesis & Catalysis.

Looking ahead, the unique properties of 1-Chloro-4,5-difluoro-2-methylbenzene position it as a promising candidate for further exploration in drug discovery and material science. Ongoing research is investigating its potential in the development of fluorinated liquid crystals for display technologies and as a scaffold for PET (positron emission tomography) tracer development. The compound's versatility and the growing body of research supporting its applications underscore its importance in contemporary chemical and pharmaceutical research.